Cas no 70065-82-6 ((propan-2-yl)[(pyridin-4-yl)methyl]amine)

• Product Name: (propan-2-yl)[(pyridin-4-yl)methyl]amine
• CAS No: 70065-82-6
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD08757352
• CID: 2083957
• PubChem ID: 16494785
• Update Time: 2025-06-08

(propan-2-yl)[(pyridin-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-Pyridyl)methyl]-2-propanamine
• N-(Pyridin-4-ylmethyl)propan-2-amine
• (propan-2-yl)[(pyridin-4-yl)methyl]amine
• 70065-82-6
• VCA06582
• 4-Pyridinemethanamine, N-(1-methylethyl)-
• SB54565
• AC6648
• (Propan-2-yl)(pyridin-4-ylmethyl)amine
• AKOS000152376
• MFCD08757352
• SCHEMBL104747
• DA-03450
• EN300-168939
• Isopropyl-pyridin-4-ylmethyl-amine
• WRVHNIRQQJQUBS-UHFFFAOYSA-N
• SY028832

• MDL： MFCD08757352
• Inchi： 1S/C9H14N2/c1-8(2)11-7-9-3-5-10-6-4-9/h3-6,8,11H,7H2,1-2H3
• InChI Key： WRVHNIRQQJQUBS-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=CC=1)C(C)C

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (propan-2-yl)[(pyridin-4-yl)methyl]amine

Recent Advances in the Study of (propan-2-yl)[(pyridin-4-yl)methyl]amine (CAS: 70065-82-6) in Chemical Biology and Pharmaceutical Research

The compound (propan-2-yl)[(pyridin-4-yl)methyl]amine (CAS: 70065-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This molecule, characterized by its pyridine and isopropylamine functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block in the synthesis of novel bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents.

One of the key areas of focus has been the role of 70065-82-6 in the modulation of protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (propan-2-yl)[(pyridin-4-yl)methyl]amine could effectively disrupt the interaction between specific oncogenic proteins, leading to the inhibition of tumor growth in preclinical models. The study highlighted the compound's ability to act as a molecular scaffold, enabling the precise positioning of pharmacophores to enhance binding affinity and selectivity.

In addition to its applications in oncology, recent research has also investigated the antimicrobial properties of 70065-82-6. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound exhibits potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves the disruption of bacterial cell membrane integrity, a finding that could pave the way for the development of new antibiotics targeting resistant pathogens.

Another notable advancement is the use of (propan-2-yl)[(pyridin-4-yl)methyl]amine in the synthesis of fluorescent probes for bioimaging. A 2024 study in Chemical Communications detailed the development of a novel probe based on this compound, which demonstrated high selectivity for lysosomal tracking in live cells. This innovation holds promise for advancing our understanding of cellular processes and could have implications for the diagnosis and treatment of lysosomal storage disorders.

Despite these promising developments, challenges remain in the optimization of 70065-82-6 for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. However, the compound's versatility and the recent breakthroughs in its applications underscore its potential as a valuable tool in chemical biology and drug discovery.

In conclusion, (propan-2-yl)[(pyridin-4-yl)methyl]amine (CAS: 70065-82-6) represents a compelling area of research with diverse therapeutic and diagnostic applications. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs. The integration of computational modeling and high-throughput screening techniques will likely play a pivotal role in accelerating the development of next-generation derivatives based on this scaffold.